Cas no 2308480-06-8 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid
• CAS No: 2308480-06-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5903987
• PubChem ID: 165745092
• Update Time: 2025-08-05

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]heptanoic acid
• 2308480-06-8
• EN300-1475962

• Inchi： 1S/C28H36N2O5/c1-5-6-11-18(16-24(31)32)29-26(33)25(28(2,3)4)30-27(34)35-17-23-21-14-9-7-12-19(21)20-13-8-10-15-22(20)23/h7-10,12-15,18,23,25H,5-6,11,16-17H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)/t18-,25?/m1/s1
• InChI Key： UPBRCBWXAUQCKA-YDONVPIESA-N
• SMILES： O(C(NC(C(N[C@@H](CC(=O)O)CCCC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid

Comprehensive Overview of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid (CAS No. 2308480-06-8)

In the realm of organic chemistry and pharmaceutical research, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid (CAS No. 2308480-06-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc group (9-fluorenylmethoxycarbonyl) is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique pivotal in modern biotechnology and therapeutic discovery.

The molecular structure of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid features a heptanoic acid backbone with a 3,3-dimethylbutanamido side chain, further protected by the Fmoc group. This configuration enhances its stability during synthetic processes, making it a preferred choice for researchers focusing on peptide-based therapeutics and bioconjugation. The compound’s CAS No. 2308480-06-8 serves as a unique identifier in chemical databases, ensuring precise tracking in academic and industrial settings.

Recent trends in drug discovery and precision medicine have amplified the demand for high-purity intermediates like (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid. Its compatibility with automated peptide synthesizers and green chemistry protocols aligns with the growing emphasis on sustainable lab practices. Additionally, the rise of AI-driven molecular design has spurred interest in such compounds, as they serve as building blocks for novel bioactive peptides targeting diseases like cancer and metabolic disorders.

From a technical perspective, the Fmoc-protected nature of this compound ensures selective deprotection under mild conditions, a feature highly valued in multi-step organic synthesis. Researchers frequently inquire about its solubility profiles, storage conditions, and compatibility with coupling reagents—key factors influencing its utility in complex reactions. The compound’s chiral center at the 3R position further underscores its relevance in stereoselective synthesis, a hot topic in asymmetric catalysis.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoheptanoic acid (CAS No. 2308480-06-8) represents a versatile tool for chemists and biotechnologists. Its applications span from peptide vaccines to material science, reflecting the interdisciplinary nature of modern research. As the scientific community continues to explore customized therapeutics and biodegradable polymers, this compound is poised to remain a cornerstone of innovation.